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Compound of Interest

Compound Name:
Triphenylcarbenium

hexafluorophosphate

Cat. No.: B1586695 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of triphenylcarbenium
hexafluorophosphate, a corrosive and moisture-sensitive compound. Adherence to these

procedures is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of triphenylcarbenium hexafluorophosphate should be conducted in a

chemical fume hood to avoid inhalation of dust.[1][2]

Step-by-Step Disposal Protocol
The primary method for the disposal of triphenylcarbenium hexafluorophosphate is through

an approved hazardous waste disposal facility.[1][3] Do not attempt to dispose of this chemical

in standard laboratory trash or down the drain.[1]

Containerization:

Carefully sweep up any remaining solid triphenylcarbenium hexafluorophosphate,

avoiding dust formation.[1][2]
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Place the chemical waste into a clearly labeled, sealed container suitable for hazardous

materials. The container should be dry and well-sealed to prevent reactions with moisture.

Waste Classification:

The waste must be classified as hazardous. For transportation purposes, it is categorized

as "Corrosive solid, acidic, organic, n.o.s." (UN3261).[4][5]

Consult your institution's Environmental Health and Safety (EHS) department for specific

local, regional, and national regulations to ensure complete and accurate classification.[1]

Storage Pending Disposal:

Store the sealed container in a designated, well-ventilated hazardous waste accumulation

area.

The storage area should be cool, dry, and away from incompatible materials such as

strong bases and oxidizing agents.[1][4]

Arranging for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and final disposal of the material.

Emergency Procedures for Spills
In the event of a spill, evacuate the immediate area. Wearing full PPE, carefully sweep up the

spilled solid and place it into a suitable container for disposal, being careful to minimize dust

generation.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

triphenylcarbenium hexafluorophosphate.
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Property Value

Molecular Formula C₁₉H₁₅F₆P

Molecular Weight 388.29 g/mol

Appearance Yellow to Orange Crystalline Solid

Hazard Classification
Skin Corrosion/Irritation Category 1B, Serious

Eye Damage/Eye Irritation Category 1

Incompatibilities
Strong bases, Oxidizing agents, Water (Reacts

violently)

Hazardous Decomposition

Upon thermal decomposition, can release

Carbon Monoxide (CO), Carbon Dioxide (CO₂),

Hydrogen Fluoride (HF), and Oxides of

Phosphorus.[1][4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

triphenylcarbenium hexafluorophosphate.
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Caption: Workflow for the safe disposal of triphenylcarbenium hexafluorophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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